Benzyl 2-(benzyloxycarbonylamino)-6-nitro-3-phenyl-1H-indole-1-carboxylate

• IUPAC Name: benzyl 6-nitro-3-phenyl-2-(phenylmethoxycarbonylamino)indole-1-carboxylate
• InChI: InChI=1S/C30H23N3O6/c34-29(38-19-21-10-4-1-5-11-21)31-28-27(23-14-8-3-9-15-23)25-17-16-24(33(36)37)18-26(25)32(28)30(35)39-20-22-12-6-2-7-13-22/h1-18H,19-20H2,(H,31,34)
• InChI Key: MMDUYJNRXJLCRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=C(C3=C(N2C(=O)OCC4=CC=CC=C4)C=C(C=C3)[N+](=O)[O-])C5=CC=CC=C5
• Molecular Formula: C30H23N3O6
• Molecular Weight: 521.5 g/mol

Description

The compound’s description would typically include its molecular formula, molecular weight, and structural formula. It may also include the type of compound it is (e.g., organic, inorganic, polymer, etc.) and its role or use in specific applications.

Synthesis Analysis

This would involve a detailed explanation of how the compound is synthesized, including the starting materials, reaction conditions, and the sequence of reactions.

Molecular Structure Analysis

This would involve using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry to determine the compound’s molecular structure.

Chemical Reactions Analysis

This would involve studying the compound’s reactivity, stability, and the types of chemical reactions it undergoes.

Physical And Chemical Properties Analysis

This would involve studying properties such as the compound’s melting point, boiling point, solubility, optical activity, and reactivity.

Scientific Research Applications

• Reactions with Nitrogen Dioxide and Nitrous Acid :

  • Indoles, including derivatives similar to Benzyl 2-(benzyloxycarbonylamino)-6-nitro-3-phenyl-1H-indole-1-carboxylate, react with nitrogen dioxide or nitrous acid to form isonitroso and nitroso indole derivatives. These reactions lead to various products depending on the specific indole and reaction conditions (Astolfi et al., 2006).

• Synthesis of Novel Indole Derivatives :

  • New 3,5-substituted indole-2-carboxamides have been synthesized, starting from a 5-nitro-indole-2-carboxylate and involving various intermediate steps. These syntheses are part of efforts to create novel indole derivatives with potential applications in various fields (Bratton et al., 2000).

• Pyrrolo[3,4-b]indoles Synthesis :

  • Unsymmetrical mesoionic munchnones react with N-protected nitroindoles to yield pyrrolo[3,4-b]indoles, which are important compounds in pharmaceutical research (Gribble et al., 2000).

• Antibacterial Compound Synthesis :

  • Certain indole derivatives, like ethyl 6-oxo-3-phenyl-1,6-dihydropyrano[3,2-e]indole-2-carboxylate, have been synthesized and shown to possess significant antibacterial activity (Mir & Mulwad, 2009).

• Pharmacologically Active Compounds :

  • Synthesis processes involving indoles, such as the palladium-catalyzed intramolecular cycloaminocarbonylation, have been developed to create compounds that are structurally important in various pharmacologically active substances (Liu et al., 2017).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve how it interacts with biological molecules, its effect on biological systems, and its therapeutic effects.

Safety and Hazards

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